Cas no 4131-68-4 (Pentanenitrile,2-hydroxy-2,4-dimethyl-)

• Product Name: Pentanenitrile,2-hydroxy-2,4-dimethyl-
• CAS No: 4131-68-4
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 334622
• PubChem ID: 107230
• Update Time: 2025-04-19

Pentanenitrile,2-hydroxy-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile,2-hydroxy-2,4-dimethyl-
• 2-hydroxy-2,4-dimethylpentanenitrile
• 2-hydroxy-2,4-dimethylvaleronitrile
• 2-hydroxy-2,4-dimethylpentanonitrile
• 2-Hydroxy-2,4-dimethyl-valeronitril
• EINECS 223-947-3
• Methyl-isobutylketon-cyanhydrin
• methylisobutylketone cyanohydrin
• AKOS009469404
• SCHEMBL6052829
• NS00048356
• DTXSID70961614
• DWZKXPAWEWMLEJ-UHFFFAOYSA-N
• 4131-68-4

• Inchi： 1S/C7H13NO/c1-6(2)4-7(3,9)5-8/h6,9H,4H2,1-3H3
• InChI Key： DWZKXPAWEWMLEJ-UHFFFAOYSA-N
• SMILES： OC(C#N)(C)CC(C)C

Computed Properties

• Exact Mass: 127.10000
• Monoisotopic Mass: 127.099714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 44

Experimental Properties

• Density: 0.939
• Boiling Point: 224°Cat760mmHg
• Flash Point: 89.3°C
• Refractive Index: 1.442
• PSA: 44.02000
• LogP: 1.30708